1-(4-methoxyphenyl)-N-(2-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-N-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O3/c1-14-5-3-4-6-15(14)12-21-20(24)16-11-19(23)22(13-16)17-7-9-18(25-2)10-8-17/h3-10,16H,11-13H2,1-2H3,(H,21,24)
• InChI Key: JOVZZRRXHWNQEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step organic reactions, starting from readily available substrates. For example, the preparation of N-2-(4-Methoxyphenyl)-1-methylethylbenzylamine, a key intermediate for certain pharmaceuticals, was synthesized from 1-(4-methoxyphenyl)propan-2-one and N-benzylformamide via N-benzylation, Leuckart reaction, and acidic hydrolysis (Wang Yong-mei, 2007). This suggests that a similar strategy could be applicable for synthesizing the compound , with modifications to accommodate the specific functional groups present.

Molecular Structure Analysis

The crystal structure and molecular conformation of related compounds provide insights into the potential geometry and electronic structure of "1-(4-methoxyphenyl)-N-(2-methylbenzyl)-5-oxo-3-pyrrolidinecarboxamide". For instance, the study of 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide highlighted an essentially planar methoxyphenyl ring linked to a substituted oxo-pyrrolidine moiety, with intermolecular hydrogen bonding forming one-dimensional chains (Surajit Banerjee et al., 2002). This suggests that our compound may exhibit similar planarity and potential for hydrogen bonding.

Chemical Reactions and Properties

Reactions involving similar pyrrolidine derivatives typically include nucleophilic substitutions and additions, as seen in the reactions of N-(4-methoxybenzylidene)-N,N-dialkyliminium salts with amines, leading to various transformation products depending on the reacting amine's nature (A. Blokhin et al., 1990). This highlights the reactive versatility of the methoxyphenyl and pyrrolidine components of the molecule.